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Compound of Interest

Compound Name: TIS108

Cat. No.: B2844129

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following protocols are synthesized from research primarily conducted on
annual plants, such as Arabidopsis thaliana and rice. Long-term studies on the effects of
TIS108 on perennial plants are not extensively documented in publicly available literature.
Therefore, these guidelines are intended as a starting point for research and should be
optimized for specific perennial species and experimental goals.

Introduction to TIS108

TIS108 is a triazole-type compound that acts as a potent inhibitor of strigolactone (SL)
biosynthesis.[1][2][3][4] Strigolactones are a class of phytohormones that play a crucial role in
regulating various aspects of plant development, including shoot branching, root morphology,
and responses to environmental stimuli.[1][5] By inhibiting SL biosynthesis, TIS108 can induce
physiological changes in plants, such as increased shoot branching and altered root hair
elongation, phenotypes similar to those observed in SL-deficient mutants.[1][3][4]

Mechanism of Action: TIS108 is believed to target a cytochrome P450 monooxygenase (MAX1)
or its homologs, which are key enzymes in the SL biosynthesis pathway.[1] This inhibition leads
to a reduction in the endogenous levels of strigolactones.[1][3][4] As a result of SL deficiency,
feedback regulation may occur, leading to the upregulation of genes involved in the early
stages of the SL biosynthesis pathway, such as MAX3 and MAX4 in Arabidopsis.[1][2][3]
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Potential Applications in Perennial Plants

Based on its known effects, long-term TIS108 treatment in perennial plants could be explored
for:

« Architectural Modification: Increasing branching in ornamental perennials to create denser,
more compact, and aesthetically pleasing forms.

e Horticultural Production: Enhancing the production of cuttings from stock plants by promoting
axillary bud outgrowth.

* Root System Modulation: Investigating the long-term effects on root architecture, which could
influence nutrient uptake, water absorption, and symbiotic relationships.

o Stress Response Studies: Evaluating how prolonged strigolactone deficiency affects a
perennial plant's ability to cope with abiotic and biotic stresses over multiple seasons.[5]

Data Summary: TIS108 Effects on Model Plants

The following table summarizes quantitative data from studies on annual plants, which can
serve as a reference for designing experiments with perennials.
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. Treatment Application Observed
Plant Species . Reference(s)
Concentration Method Effects
Increased

) ) ) number of

Arabidopsis Foliar Spray /
) 1-3 uM ) branches; [1]

thaliana Growth Medium

repressed root

hair elongation.

Rescue of the
TIS108-induced

Arabidopsis 5 uM GR24 (SL Co-application
) ) phenotype [1]
thaliana analog) with TIS108 )
(reverted to wild-
type).
Decreased root-
knot nematode
Rice (Oryza ] infection;
) 3 uM Foliar Spray ) [5]
sativa) increased
jasmonate
content.
Strongly reduced
levels of epi-5DS
Rice (Oryza Root Treatment (a type of
) 10-100 nM ) ) ) ] [6]
sativa) (in culture media)  strigolactone) in

roots and root

exudates.

Experimental Protocols for Long-Term Treatment

These protocols are designed for perennial plants grown in controlled environments (e.g.,
greenhouses, growth chambers) or in field settings.

General Preparations

o Plant Material: Select healthy, well-established perennial plants of a uniform age and size. It
is advisable to use clonal material to minimize genetic variability.
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e TIS108 Stock Solution: Prepare a stock solution of TIS108 (e.g., 10 mM in DMSO or
acetone). Store at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

» Control Groups: Always include appropriate control groups in your experimental design:

o Negative Control: Plants treated with a mock solution containing the same concentration
of the solvent (e.g., DMSO) used for the TIS108 stock solution.

o Positive Control (Optional but Recommended): Plants treated with a synthetic
strigolactone analog, such as GR24, to confirm SL responsiveness. A rescue experiment,
where TIS108-treated plants are co-treated with GR24, can also be valuable.[1]

Protocol 1: Long-Term Foliar Application

This method is suitable for assessing the effects of TIS108 on shoot architecture.

» Acclimatization: Acclimatize the perennial plants to the experimental conditions for at least
two weeks prior to the start of the treatment.

» Working Solution Preparation: Prepare a working solution of TIS108 by diluting the stock
solution in distilled water containing a surfactant (e.g., 0.01-0.05% Tween-20) to ensure even
leaf coverage. A starting concentration range of 1-10 uM is recommended based on
effective concentrations in Arabidopsis.[1]

o Application:
o Apply the TIS108 working solution as a fine mist to all aerial parts of the plants until runoff.
o Apply the mock solution to the negative control group.

o Perform applications at a regular frequency (e.g., once every 1-2 weeks). The frequency
will need to be optimized based on the plant's growth rate and the persistence of the
compound's effects.

e Long-Term Maintenance:

o Continue the treatment over an extended period (e.g., one or more growing seasons).
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o Monitor plant health and growth parameters regularly.

o Adjust application frequency and concentration as needed based on observed plant
responses. Be vigilant for any signs of phytotoxicity.

o Data Collection:

o Morphological Data: Number of branches, internode length, plant height, leaf senescence,
and flowering time.

o Physiological Data: Photosynthetic rate, stomatal conductance, and chlorophyll content.

o Biochemical Data: Endogenous strigolactone levels (if analytical equipment is available),
and analysis of other interacting hormones like auxins and cytokinins.[5]

Protocol 2: Long-Term Soil Drench Application

This method is suitable for studying the effects of TIS108 on root development and overall plant
physiology.

e Acclimatization: As described in Protocol 4.2.

e Working Solution Preparation: Prepare a working solution of TIS108 by diluting the stock
solution in the nutrient solution or irrigation water. A starting concentration range of 10-500
nM is recommended, based on effective concentrations in rice root treatments.[6]

e Application:

o Apply a standard volume of the TIS108-containing solution to the soil of each pot to
ensure consistent dosing.

o Apply the mock solution to the negative control group.
o Apply the treatment at each watering or at regular intervals (e.g., once a week).
e Long-Term Maintenance:

o Maintain consistent watering and nutrient supply for all experimental groups.
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o Monitor for any signs of waterlogging or altered soil chemistry due to the treatment.

o Data Collection:

o Root System Analysis: At the end of the experiment (or at intermediate time points for a
subset of plants), carefully wash the roots and analyze root architecture (e.g., total root
length, number of lateral roots, root hair density).

o Shoot and Physiological Data: Collect the same data as described in Protocol 4.2.
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Caption: TIS108 inhibits the MAX1 enzyme in the strigolactone biosynthesis pathway.

Experimental Workflow for Long-Term TIS108 Treatment
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Caption: Workflow for long-term TIS108 treatment in perennial plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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